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Compound of Interest

Compound Name: ZM514

Cat. No.: B12408127

Get Quote

A Note on the Investigational Compound: Initial inquiries for "ZM514" did not yield a specific

therapeutic agent for in vivo administration. Based on the context of the user request, it is

highly probable that the intended compound was CBL-514, an investigational small-molecule

drug designed for localized subcutaneous fat reduction. The following application notes and

protocols are based on publicly available information for CBL-514.

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview of the administration of CBL-514 in mouse

models for the study of localized adipocyte reduction. The protocols and data are based on the

known mechanism of action and results from preclinical studies and clinical trials.

Introduction to CBL-514
CBL-514 is a first-in-class injectable drug that induces apoptosis in adipocytes, leading to a

reduction in subcutaneous fat at the site of administration.[1] Its mechanism of action involves

the inhibition of the cell survival kinase DYRK1b and the upregulation of the pro-apoptotic

proteins Caspase 3 and the Bax/Bcl-2 ratio.[2][3][4] This targeted action results in the

breakdown and clearance of fat cells without significant damage to surrounding tissues.[1]
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Preclinical animal studies have demonstrated its efficacy in reducing subcutaneous adiposity in

a dose-dependent manner.[2][3][5]

Key Applications in Mouse Models
Efficacy Studies: Evaluating the dose-dependent reduction of subcutaneous fat pads in

various mouse models (e.g., diet-induced obese mice).

Mechanism of Action Studies: Investigating the molecular pathways of adipocyte apoptosis in

vivo.

Pharmacokinetic/Pharmacodynamic (PK/PD) Modeling: Determining the absorption,

distribution, metabolism, and excretion of CBL-514 following subcutaneous administration.

Safety and Toxicology Studies: Assessing the local and systemic safety of CBL-514

administration.

Combination Therapy Studies: Investigating the synergistic effects of CBL-514 with other

therapeutic agents, such as GLP-1 receptor agonists, to prevent weight regain.[6][7]

Quantitative Data from Preclinical and Clinical Studies
While specific quantitative data from mouse models are part of the manufacturer's confidential

preclinical reports, the following tables summarize the key findings from preclinical animal

studies and the dosage information from human clinical trials, which can inform the design of

murine experiments.

Table 1: Summary of CBL-514 Effects in Preclinical Animal Models
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Parameter
Observation in Animal
Models

Source

Mechanism
Induces dose-dependent

adipocyte apoptosis.
[2][3][5]

Inhibits cell survival kinase

DYRK1b.
[2][4]

Upregulates Caspase 3 and

the Bax/Bcl-2 ratio.
[2][4][5]

Efficacy
Reduces subcutaneous

adiposity in targeted areas.
[2][5]

Co-administration with GLP-1

significantly reduces post-

discontinuation body weight

regain and fat replenishment.

[6][7]

Safety

No reported systemic side

effects on the central nervous,

cardiovascular, or respiratory

systems.

[5]

Table 2: Dosage and Administration in Human Clinical Trials (for reference in mouse model

dose-ranging studies)

Clinical Trial Phase
Dose Range per
Treatment Area

Administration
Details

Source

Phase IIa
1.2 mg/cm², 1.6

mg/cm², 2.0 mg/cm²

Up to 4 treatments at

2-week intervals; up to

60 injections per 150

cm² area.

[2][8]

Phase IIb
2.0 mg/cm² (maximum

600 mg per treatment)

Up to 4 treatments at

3 or 4-week intervals.
[4]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9384315/
https://synapse.patsnap.com/blog/caliways-cbl-514-demonstrated-superior-effectiveness-compared-to-liposuction
https://www.caliwaybiopharma.com/en/news-detail/CBL-514-Orphan-Drug-Designation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9384315/
https://www.biospace.com/caliway-biopharmaceuticals-announces-initiation-of-subject-recruitment-in-cbl-0204-phase-2b-study-evaluating-the-efficacy-of-cbl-514-in-abdominal-subcutaneous-fat-reduction
https://pmc.ncbi.nlm.nih.gov/articles/PMC9384315/
https://www.biospace.com/caliway-biopharmaceuticals-announces-initiation-of-subject-recruitment-in-cbl-0204-phase-2b-study-evaluating-the-efficacy-of-cbl-514-in-abdominal-subcutaneous-fat-reduction
https://www.caliwaybiopharma.com/en/news-detail/CBL-514-Orphan-Drug-Designation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9384315/
https://www.caliwaybiopharma.com/en/news-detail/CBL-514-Orphan-Drug-Designation/
https://www.prnewswire.com/news-releases/caliway-to-present-first-preclinical-data-on-cbl-514-for-glp-1-weight-rebound-management-at-bio-2025-302477476.html
https://www.caliwaybiopharma.com/en/news-detail/Caliway-Present-at-bio-Convention-2025/
https://www.caliwaybiopharma.com/en/news-detail/CBL-514-Orphan-Drug-Designation/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9384315/
https://pubmed.ncbi.nlm.nih.gov/35709509/
https://www.biospace.com/caliway-biopharmaceuticals-announces-initiation-of-subject-recruitment-in-cbl-0204-phase-2b-study-evaluating-the-efficacy-of-cbl-514-in-abdominal-subcutaneous-fat-reduction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408127?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
The following are representative protocols for the administration of CBL-514 in a mouse model

for localized fat reduction. These protocols are based on standard practices for subcutaneous

injections in mice and are informed by the administration parameters used in human clinical

trials of CBL-514.

Protocol 1: Evaluation of Efficacy for Localized Fat
Reduction in a Diet-Induced Obese (DIO) Mouse Model
1. Animal Model:

Species/Strain: C57BL/6J mice (prone to diet-induced obesity).

Age/Sex: 8-10 weeks old, male.

Acclimatization: Acclimatize for at least one week under standard vivarium conditions (12h

light/dark cycle, controlled temperature and humidity) with ad libitum access to food and

water.

Diet: Induce obesity by feeding a high-fat diet (e.g., 60% kcal from fat) for 8-12 weeks.

2. Materials:

CBL-514 solution (sterile, formulation as provided by the manufacturer or prepared in a

suitable vehicle).

Vehicle control (e.g., sterile saline).

Insulin syringes with 30G needles.

Anesthesia (e.g., isoflurane).

Calipers for measuring fat pad dimensions.

Micro-CT or MRI for in vivo imaging of adipose tissue.

Histology supplies (formalin, paraffin, sectioning equipment, H&E stain).
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3. Experimental Procedure:

Grouping: Randomize mice into treatment groups (e.g., vehicle control, low-dose CBL-514,

high-dose CBL-514), with n=8-10 mice per group.

Anesthesia: Anesthetize mice using isoflurane.

Injection Site: Identify and mark the target subcutaneous fat pad (e.g., inguinal fat pad).

Administration:

Administer CBL-514 or vehicle via subcutaneous injection into the center of the targeted

fat pad.

The injection volume should be appropriate for the size of the fat pad (e.g., 20-50 µL).

Dose levels should be determined based on dose-ranging studies, informed by the human

clinical trial doses (e.g., starting with a fraction of the mg/cm² dose scaled down to the

mouse surface area).

Treatment Schedule: Administer injections once every 1-2 weeks for a total of 2-4

treatments.

Monitoring: Monitor animal health and body weight regularly.

Endpoint Analysis (1-2 weeks after the final treatment):

In vivo imaging: Perform micro-CT or MRI to quantify the volume of the targeted fat pad.

Euthanasia and Tissue Collection: Euthanize mice and carefully dissect and weigh the

targeted and contralateral (control) fat pads.

Histology: Fix the fat pads in 10% neutral buffered formalin, embed in paraffin, section,

and stain with H&E to visualize adipocyte morphology and signs of apoptosis.
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CBL-514 signaling pathway in adipocytes.

Experimental Workflow for CBL-514 Administration in
Mice
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Workflow for in vivo CBL-514 efficacy studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CBL-514-R&D-Caliway Biopharmaceuticals Co., Ltd [caliwaybiopharma.com]

2. Efficacy of a Novel Injection Lipolysis to Induce Targeted Adipocyte Apoptosis: A
Randomized, Phase IIa Study of CBL-514 Injection on Abdominal Subcutaneous Fat
Reduction - PMC [pmc.ncbi.nlm.nih.gov]

3. Caliway's CBL-514 demonstrated superior effectiveness compared to Liposuction
[synapse.patsnap.com]

4. Caliway Biopharmaceuticals Announces Initiation of Subject Recruitment in CBL-0204
Phase 2b Study Evaluating the Efficacy of CBL-514 in Abdominal Subcutaneous Fat
Reduction - BioSpace [biospace.com]

5. Caliway Announced Orphan Drug Designation Granted to CBL-514 for the Treatment of
Dercum’s Disease-Caliway Biopharmaceuticals Co., Ltd [caliwaybiopharma.com]

6. Caliway to Present First Preclinical Data on CBL-514 for GLP-1 Weight Rebound
Management at BIO 2025 [prnewswire.com]

7. Caliway to Present First Preclinical Data on CBL-514 for GLP-1 Weight Rebound
Management at BIO 2025-Caliway Biopharmaceuticals Co., Ltd [caliwaybiopharma.com]

8. Efficacy of a Novel Injection Lipolysis to Induce Targeted Adipocyte Apoptosis: A
Randomized, Phase IIa Study of CBL-514 Injection on Abdominal Subcutaneous Fat
Reduction - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for CBL-514
Administration in Mouse Models]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12408127/docs#application-notes-and-protocols-for-
cbl-514-administration-in-mouse-models]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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